6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-methyl-3-(4-methylanilino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C11H12N4O/c1-7-3-5-9(6-4-7)12-11-13-10(16)8(2)14-15-11/h3-6H,1-2H3,(H2,12,13,15,16)
• InChI Key: ZGENHKZLHBKAGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NN=C(C(=O)N2)C
• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol

Description

6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one, also known as MTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MTA is a triazine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one is believed to exert its effects through inhibition of protein kinases and phosphatases, which are key regulators of cellular signaling pathways. By modulating the activity of these enzymes, 6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one can alter the activity of downstream signaling pathways and affect various cellular processes.
Biochemical and Physiological Effects:
6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one has been shown to exhibit a range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of the immune response. Additionally, 6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one has been shown to have anti-inflammatory effects and to modulate the activity of various neurotransmitter systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one is its ability to selectively inhibit specific enzymes and proteins, making it a valuable tool for investigating specific cellular processes. Additionally, 6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one is relatively easy to synthesize and can be used in a variety of experimental systems. However, 6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one can be toxic at high concentrations, and its effects can be influenced by various factors, including pH and temperature.

Future Directions

There are a number of potential future directions for research involving 6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one. One area of interest is the development of 6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one-based drugs for the treatment of cancer and other diseases. Additionally, further investigation is needed to fully understand the mechanisms of action of 6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one and its effects on various cellular processes. Finally, 6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one may have potential applications in the development of new imaging techniques for studying cellular processes in vivo.

Synthesis Methods

6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one can be synthesized using a variety of methods, including the reaction of 4-methylphenylamine with cyanogen bromide and subsequent reaction with dimethylformamide dimethyl acetal. Another method involves the reaction of 4-methylphenylamine with 6-methyl-1,2,4-triazin-3(2H)-one in the presence of acetic anhydride.

Scientific Research Applications

6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one has been used in a variety of scientific research applications, including as a fluorescent probe for imaging cellular processes. 6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one has also been used as a tool for investigating the activity of various enzymes and proteins, including protein kinases and phosphatases. Additionally, 6-methyl-3-[(4-methylphenyl)amino]-1,2,4-triazin-5(4H)-one has been shown to have potential applications in the development of anti-cancer drugs.